1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene

• IUPAC Name: 1-[2-[2-(2-ethylphenoxy)ethoxy]ethoxy]-2-methoxy-4-methylbenzene
• InChI: InChI=1S/C20H26O4/c1-4-17-7-5-6-8-18(17)23-13-11-22-12-14-24-19-10-9-16(2)15-20(19)21-3/h5-10,15H,4,11-14H2,1-3H3
• InChI Key: IPXHLWAHCQRKMO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCCOCCOC2=C(C=C(C=C2)C)OC
• Molecular Formula: C20H26O4
• Molecular Weight: 330.4 g/mol

Description

1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene, also known as MMME, is a chemical compound that has been extensively studied for its potential applications in scientific research. MMME is a member of the family of benzene derivatives and has a molecular formula of C18H24O4. In

Scientific Research Applications

1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene has been shown to have potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases. 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene has also been studied for its potential use as a diagnostic tool for the detection of certain diseases.

Mechanism of Action

The mechanism of action of 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in oxidative stress and inflammation. 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the cellular defense against oxidative stress.
Biochemical and Physiological Effects
1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene has also been shown to reduce oxidative stress and inflammation in various animal models of disease, including Alzheimer's disease and cardiovascular diseases. 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene in lab experiments is its potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of various diseases. 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene is also relatively easy to synthesize and has been extensively studied for its potential applications in scientific research. However, one of the limitations of using 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene, including the optimization of its synthesis method for higher yields and purity, the development of novel formulations for improved solubility and bioavailability, and the exploration of its potential applications in various disease models. 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene has also been shown to have potential applications in the field of nanotechnology, including the development of nanoscale drug delivery systems. Further research is needed to fully understand the mechanism of action of 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene and to explore its potential applications in various scientific research fields.
Conclusion
In conclusion, 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene is a promising compound that has been extensively studied for its potential applications in scientific research. 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene has potent antioxidant and anti-inflammatory properties and has been shown to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases. Further research is needed to fully understand the mechanism of action of 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene and to explore its potential applications in various scientific research fields.

Synthesis Methods

The synthesis of 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene involves the reaction of 4-methyl-2-methoxyphenol with 2-(2-ethylphenoxy) ethyl bromide in the presence of potassium carbonate and copper powder. The resulting intermediate is then reacted with sodium hydride and 1,2-dibromoethane to yield 1-{2-[2-(2-ethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-methylbenzene. This synthesis method has been extensively studied and optimized for high yields and purity.